Cas no 937604-14-3 (1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid)

• Product Name: 1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid
• CAS No: 937604-14-3
• MF: C₂₄H₂₈N₂O₃
• MW: 393
• MDL: MFCD09027092
• CID: 4666293
• Update Time: 2025-06-13

1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-BENZYL-4-PIPERIDINYL)-2-PHENYL-6-OXO-3-PIPERIDINECARBOXYLIC ACID
• 1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid

• MDL： MFCD09027092
• Inchi： InChI=1S/C24H28N2O3/c27-22-12-11-21(24(28)29)23(19-9-5-2-6-10-19)26(22)20-13-15-25(16-14-20)17-18-7-3-1-4-8-18/h1-10,20-21,23H,11-17H2,(H,28,29)
• InChI Key： VCJFXNVVJSJGQM-UHFFFAOYSA-N
• SMILES： c1ccc(cc1)CN2CCC(CC2)N3C(C(CCC3=O)C(=O)O)c4ccccc4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 214-216°
• Boiling Point: 600.6±55.0 °C at 760 mmHg
• Flash Point: 317.0±31.5 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid

Research Brief on 1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid (CAS: 937604-14-3)

The compound 1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid (CAS: 937604-14-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's unique structural features, which include a benzylpiperidine moiety and a phenyl-substituted piperidinecarboxylic acid. These structural elements are believed to contribute to its interaction with specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reliable data for subsequent biological evaluations.

In vitro studies have demonstrated that 1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid exhibits promising activity as a modulator of certain neurotransmitter receptors. Preliminary data suggest that it may have affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders, including neuropathic pain and neurodegenerative diseases. These findings are supported by molecular docking simulations, which reveal favorable binding interactions with the receptor active sites.

Further investigations into the compound's pharmacokinetic properties have revealed moderate bioavailability and a favorable metabolic profile. Animal studies have shown that the compound can cross the blood-brain barrier, a critical requirement for CNS-targeted therapeutics. However, challenges remain in optimizing its half-life and minimizing potential off-target effects, which are currently under investigation using structure-activity relationship (SAR) studies.

The potential therapeutic applications of 937604-14-3 extend beyond neurological disorders. Recent exploratory research has indicated its possible role in cancer therapy, particularly in targeting cancer cell proliferation pathways. While these findings are preliminary, they open new avenues for interdisciplinary research combining medicinal chemistry and oncology.

In conclusion, 1-(1-Benzyl-4-piperidinyl)-2-phenyl-6-oxo-3-piperidinecarboxylic acid represents a promising scaffold for further drug development. Its unique structural features and diverse biological activities warrant continued investigation. Future research directions may include the development of derivatives with enhanced selectivity and potency, as well as comprehensive preclinical evaluations to assess its therapeutic potential fully.